N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide

• Molecular Formula: C14H11Cl2NOS
• Molecular Weight: 312.2 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C14H11Cl2NOS/c1-19-13-5-3-2-4-10(13)14(18)17-12-8-9(15)6-7-11(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: NMYYOGATLHSZCB-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)Cl)Cl

Description

N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide, also known as omeprazole sulfide, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of omeprazole, which is a proton pump inhibitor used to treat gastroesophageal reflux disease (GERD) and other acid-related disorders. Omeprazole sulfide has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Omeprazole sulfide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation. Additionally, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
Omeprazole sulfide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to reduce oxidative stress and improve mitochondrial function. In animal studies, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been shown to improve cognitive function and reduce the symptoms of neurodegenerative disorders. Additionally, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been shown to have antifungal and insecticidal properties, making it a potential alternative to traditional pesticides.

Advantages and Limitations for Lab Experiments

Omeprazole sulfide has several advantages for lab experiments, including its high purity and yield, as well as its potential applications in various fields. However, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide also has some limitations, including its relatively high cost and limited availability. Additionally, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide may have potential side effects, and its mechanism of action and long-term effects are not fully understood.

Future Directions

There are several future directions for the study of N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide, including further research into its mechanism of action and long-term effects. Additionally, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide could be further studied for its potential applications in medicine, agriculture, and environmental science. In medicine, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide could be studied for its potential use in treating neurodegenerative disorders and other diseases. In agriculture, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide could be studied for its potential use as a natural pesticide. In environmental science, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide could be studied for its potential use in removing heavy metals from contaminated soil and water.
Conclusion:
In conclusion, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations, and future directions have been extensively studied. Further research into N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide could lead to the development of new treatments for various diseases, as well as new solutions for agricultural and environmental challenges.

Synthesis Methods

Omeprazole sulfide can be synthesized using several methods, including the reaction of N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide with thiol compounds, such as thiourea or cysteine. The most common method involves the reaction of N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide with sodium sulfide in the presence of a reducing agent, such as sodium borohydride. This method yields N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide in high purity and yield. The synthesis of N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been optimized to improve its efficiency and reduce the production of unwanted byproducts.

Scientific Research Applications

Omeprazole sulfide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In agriculture, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been shown to have antifungal and insecticidal properties, making it a potential alternative to traditional pesticides. In environmental science, N-(2,5-dichlorophenyl)-2-(methylsulfanyl)benzamide sulfide has been studied for its potential use in removing heavy metals from contaminated soil and water.